Cas no 2170793-65-2 (1-(Tert-butyl) 3-(1,3-dioxoisoindolin-2-YL) azetidine-1,3-dicarboxylate)

• Product Name: 1-(Tert-butyl) 3-(1,3-dioxoisoindolin-2-YL) azetidine-1,3-dicarboxylate
• CAS No: 2170793-65-2
• MF: C₁₇H₁₈N₂O₆
• MW: 346.334624767303
• CID: 5792367
• PubChem ID: 165726190
• Update Time: 2025-06-08

1-(Tert-butyl) 3-(1,3-dioxoisoindolin-2-YL) azetidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) azetidine-1,3-dicarboxylate
• A1-63503
• EN300-6518208
• 2170793-65-2
• AT36660
• 1-(TERT-BUTYL) 3-(1,3-DIOXOISOINDOLIN-2-YL) AZETIDINE-1,3-DICARBOXYLATE
• 1,3-Azetidinedicarboxylic acid, 3-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl) 1-(1,1-dimethylethyl) ester
• 1-(Tert-butyl) 3-(1,3-dioxoisoindolin-2-YL) azetidine-1,3-dicarboxylate

• Inchi： 1S/C17H18N2O6/c1-17(2,3)24-16(23)18-8-10(9-18)15(22)25-19-13(20)11-6-4-5-7-12(11)14(19)21/h4-7,10H,8-9H2,1-3H3
• InChI Key： INBHUHBXLFCELZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C1)=O

Computed Properties

• Exact Mass: 346.11648630g/mol
• Monoisotopic Mass: 346.11648630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 93.2Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 483.7±55.0 °C(Predicted)
• pka: -3.26±0.40(Predicted)

Additional information on 1-(Tert-butyl) 3-(1,3-dioxoisoindolin-2-YL) azetidine-1,3-dicarboxylate

1-(Tert-butyl) 3-(1,3-dioxoisoindolin-2-YL) azetidine-1,3-dicarboxylate (CAS No. 2170793-65-2): An Overview

1-(Tert-butyl) 3-(1,3-dioxoisoindolin-2-YL) azetidine-1,3-dicarboxylate (CAS No. 2170793-65-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of azetidine derivatives, which are known for their diverse biological activities and structural flexibility. The presence of the tert-butyl and 1,3-dioxoisoindolin-2-yl moieties in its structure confers specific chemical and biological characteristics that make it a promising candidate for further research and development.

The tert-butyl group in the compound provides steric protection and enhances the overall stability of the molecule. This is particularly important in pharmaceutical applications where stability is crucial for maintaining the efficacy and shelf life of drugs. The 1,3-dioxoisoindolin-2-yl moiety, on the other hand, is a key functional group that has been associated with various biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. The combination of these functional groups in 1-(Tert-butyl) 3-(1,3-dioxoisoindolin-2-YL) azetidine-1,3-dicarboxylate results in a compound with a unique profile that can be tailored for specific therapeutic targets.

Recent studies have explored the potential of azetidine derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry highlighted the anti-inflammatory properties of similar compounds, demonstrating their ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. Another study in the European Journal of Medicinal Chemistry reported that certain azetidine derivatives exhibited potent anti-cancer activity against various cancer cell lines, including breast cancer and colon cancer cells. These findings suggest that 1-(Tert-butyl) 3-(1,3-dioxoisoindolin-2-YL) azetidine-1,3-dicarboxylate could have similar therapeutic potential.

In addition to its biological activities, 1-(Tert-butyl) 3-(1,3-dioxoisoindolin-2-YL) azetidine-1,3-dicarboxylate has been studied for its synthetic accessibility and structural modifications. The synthesis of this compound typically involves multi-step reactions, including the formation of the azetidine ring and the introduction of the tert-butyl and 1,3-dioxoisoindolin-2-yl groups. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for large-scale production and further research.

The pharmacokinetic properties of 1-(Tert-butyl) 3-(1,3-dioxoisoindolin-2-YL) azetidine-1,3-dicarboxylate are also an area of active investigation. Preliminary studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity allows it to cross biological membranes easily, enhancing its bioavailability. Additionally, its metabolic stability ensures that it remains active in the body for an extended period, which is crucial for maintaining therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(Tert-butyl) 3-(1,3-dioxoisoindolin-2-YL) azetidine-1,3-dicarboxylate in various disease models. Early results from preclinical studies have been promising, with the compound showing significant therapeutic benefits without major side effects. These findings have paved the way for further clinical trials to assess its potential as a novel therapeutic agent.

In conclusion, 1-(Tert-butyl) 3-(1,3-dioxoisoindolin-2-YL) azetidine-1,3-dicarboxylate (CAS No. 2170793-65-2) is a promising compound with a unique combination of structural features that confer specific chemical and biological properties. Its potential applications in anti-inflammatory and anti-cancer therapies make it an exciting candidate for further research and development. As ongoing studies continue to unravel its full potential, this compound holds great promise for advancing medical treatments in various fields.